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Compound of Interest

Compound Name: Losartan-d4

Cat. No.: B1663550

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential procedural information for the safe use
and disposal of Losartan-d4, a deuterated analog of Losartan used in research.

Chemical Identifier:

e Synonym: 2-butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yI)[1,1'-biphenyl]-4-yl-2,3,5,6-d4]methyl]-1H-
imidazole-5-methanol[1]

e CAS Number: 1030937-27-9[1]

Hazard Identification and Personal Protective
Equipment

Losartan-d4 is classified with several health hazards. It is harmful if swallowed, can cause
serious eye damage, and may trigger an allergic skin reaction.[1][2] Furthermore, it is
suspected of damaging fertility or the unborn child, may cause harm to breast-fed children, and
may lead to organ damage through prolonged or repeated exposure.[1][2]

The following table summarizes the recommended personal protective equipment (PPE) to be
used when handling Losartan-d4.
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Protection Type

Recommended Equipment

Purpose

Eye/Face Protection

Chemical resistant goggles or
a face shield.[2][3][4]

To protect against splashes
and dust that can cause

serious eye damage.[1][2]

Hand Protection

Chemical-resistant gloves.[2]

[4]

To prevent skin contact which
may cause an allergic reaction.
[1][2] It is advised to change
gloves frequently.[2][5]

Skin and Body Protection

Protective clothing, such as a

lab coat, apron, or boots.[3][4]

[5]

To avoid skin contact.[3][4]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is insufficient, a
NIOSH/MSHA approved

respirator is recommended.[2]

To prevent inhalation of dust

particles.

Operational and Disposal Plans

Handling and Storage:

Proper handling and storage procedures are critical to ensure safety and maintain the integrity

of Losartan-d4.

« Handling:

o Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][6]

o Avoid all contact with skin and eyes, and inhalation of dust.[6][7]

o Work in a well-ventilated area, preferably with local exhaust ventilation.[2][6]

o Minimize dust generation and accumulation.[4][8] Fine dust dispersed in the air can be a

potential dust explosion hazard.[2][3][9]
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o Wash hands thoroughly after handling.[2][6]

o Do not eat, drink, or smoke in the handling area.[2][4]

e Storage:

o Keep the container tightly sealed.[1][7]

o Store in a dry and well-ventilated place.[7]

o Store locked up and in accordance with any information listed on the product insert.[1][2]

[3]

First Aid Measures:

In case of exposure, the following first aid measures should be taken:

Exposure Route

First Aid Procedure

If Swallowed

Call a doctor or poison center if you feel unwell.
Rinse mouth.[2][6] DO NOT induce vomiting.[2]

If on Skin

Wash with plenty of soap and water.[2][6] If skin
irritation or a rash occurs, seek medical
attention.[6] Remove and wash contaminated
clothing before reuse.[2][6]

If in Eyes

Rinse cautiously with water for several minutes.
[2][6] Remove contact lenses if present and
easy to do. Continue rinsing.[2][6] Immediately

call a poison center or doctor.[2]

If Inhaled

Remove to fresh air and get medical attention.

[2](3]

Spill and Disposal Procedures:

¢ Spill Containment:
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[e]

Use personal protective equipment.[2][9]

o

Avoid generating dust during clean-up.[6]

[¢]

Sweep or vacuum up the spillage and collect it in a suitable container for disposal.[2][6]

[¢]

Clean the surface thoroughly to remove any residual contamination.[6]

[e]

Prevent the release of the substance into the environment.[2]
e Disposal:
o Dispose of the contents and container to an approved waste disposal plant.[2]

o For household quantities, if a drug take-back program is not available, the material can be
disposed of in the trash after taking specific precautions.[10][11][12][13]

o Mix the compound with an undesirable substance like dirt or cat litter.[10][11][13] Do not
crush tablets or capsules.[10][13]

o Place the mixture in a sealed container, such as a plastic bag, to prevent leakage.[10][12]
[14]

o Before disposing of the original container, remove or scratch out all personal information
from the label.[10][12][14]

o Losartan is not on the FDA's "flush list,” so it should not be disposed of by flushing down
the toilet.[11][13][14]

Workflow for Handling Losartan-d4

The following diagram illustrates the logical workflow for the safe handling of Losartan-d4 from
receipt to disposal.
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Receive Losartan-d4

;

Store in a Dry, Well-Ventilated,
Locked Location

L

Review Safety Data Sheet (SDS)
and Obtain Special Instructions

:

Don Appropriate PPE:
- Goggles/Face Shield
- Chemical-Resistant Gloves
- Protective Clothing

Return to Storage

Handle in a Well-Ventilated Area
(Local Exhaust Ventilation Preferred)
- Avoid Dust Formation
- Avoid Contact and Inhalation

Collect Waste in a Wash Hands Thoroughly
Labeled, Sealed Container Decontaminate Work Area

Dispose of Waste via
Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling and disposal of Losartan-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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